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Compound of Interest

Compound Name: 1,6-Dimethylnaphthalene

Cat. No.: B047092

Technical Support Center: 1,6-Dimethylnaphthalene

This technical support center provides best practices for the handling and storage of 1,6-
Dimethylnaphthalene, targeting researchers, scientists, and drug development professionals.
The information is presented in a question-and-answer format to directly address potential
issues encountered during experimental procedures.

Physical and Chemical Properties

A clear understanding of the physical and chemical properties of 1,6-Dimethylnaphthalene is
crucial for its safe handling and storage.
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Property Value

Molecular Formula Ciz2H12[1]

Molecular Weight 156.22 g/mol [1][2]

Appearance Clear pale yellow liquid[2]
Density 1.002 g/mL at 25 °C[1]

Melting Point -17 to -16 °C[1]

Boiling Point 264.4 to 266 °C at 760 mmHg[1]
Flash Point 110.5t0 112 °C (closed cup)[1]
Solubility in Water Less than 1 mg/mL at 20.5 °CJ[3]
Vapor Pressure 0.01 mmHg[2]

Frequently Asked Questions (FAQS)

1. What are the primary hazards associated with 1,6-Dimethylnaphthalene?

1,6-Dimethylnaphthalene may be harmful by ingestion, inhalation, or skin absorption and may
cause irritation.[3][4] When heated to decomposition, it can emit toxic fumes of carbon
monoxide and carbon dioxide.[3][4]

2. What personal protective equipment (PPE) should be worn when handling 1,6-
Dimethylnaphthalene?

It is recommended to use eyeshields, gloves, and a NIOSH-approved half-face respirator with
an organic vapor/acid gas cartridge, especially when weighing and diluting the neat chemical.

[3]
3. What are the proper storage conditions for 1,6-Dimethylnaphthalene?

You should store this chemical at ambient temperatures in a cool, dry, and well-ventilated area.
[3][5][6] It should be stored away from strong oxidizing agents and sources of ignition.[3][5] The
storage class for this combustible liquid is 10.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


http://www.chemical-suppliers.eu/enp/dimethylnaphthalene-PX51594
http://www.chemical-suppliers.eu/enp/dimethylnaphthalene-PX51594
https://pubchem.ncbi.nlm.nih.gov/compound/1_6-Dimethylnaphthalene
https://pubchem.ncbi.nlm.nih.gov/compound/1_6-Dimethylnaphthalene
http://www.chemical-suppliers.eu/enp/dimethylnaphthalene-PX51594
http://www.chemical-suppliers.eu/enp/dimethylnaphthalene-PX51594
http://www.chemical-suppliers.eu/enp/dimethylnaphthalene-PX51594
http://www.chemical-suppliers.eu/enp/dimethylnaphthalene-PX51594
https://cameochemicals.noaa.gov/chemical/20248
https://pubchem.ncbi.nlm.nih.gov/compound/1_6-Dimethylnaphthalene
https://www.benchchem.com/product/b047092?utm_src=pdf-body
https://www.benchchem.com/product/b047092?utm_src=pdf-body
https://cameochemicals.noaa.gov/chemical/20248
https://chemdad.com/index.php?c=article&id=10477
https://cameochemicals.noaa.gov/chemical/20248
https://chemdad.com/index.php?c=article&id=10477
https://www.benchchem.com/product/b047092?utm_src=pdf-body
https://www.benchchem.com/product/b047092?utm_src=pdf-body
https://cameochemicals.noaa.gov/chemical/20248
https://www.benchchem.com/product/b047092?utm_src=pdf-body
https://cameochemicals.noaa.gov/chemical/20248
https://www.echemi.com/sds/16-dimethylnaphthalene-pid_Seven43646.html
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_1_8_Dimethylnaphthalene_D12.pdf
https://cameochemicals.noaa.gov/chemical/20248
https://www.echemi.com/sds/16-dimethylnaphthalene-pid_Seven43646.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047092?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

4. What materials are incompatible with 1,6-Dimethylnaphthalene?
1,6-Dimethylnaphthalene can react with strong oxidizing agents.[2][3]
5. How should 1,6-Dimethylnaphthalene be disposed of?

The most favorable course of action is to use an alternative chemical product with less inherent
propensity for occupational exposure or environmental contamination.[2] Any unused portion of
the material can be recycled for its approved use or returned to the manufacturer or supplier.[2]
Ultimate disposal must consider the material's impact on air quality, potential migration in soil or
water, and effects on animal and plant life, in conformance with environmental and public
health regulations.[2] Contaminated clothing and absorbent paper should be sealed in a vapor-
tight plastic bag for eventual disposal.[2][3][5]

Troubleshooting Guide

Issue: Accidental Spill of 1,6-Dimethylnaphthalene

An accidental spill of 1,6-Dimethylnaphthalene requires immediate and appropriate action to
mitigate risks.

Experimental Protocol: Spill Cleanup

Immediate Action: First, remove all sources of ignition from the area of the spill.[2][3][5]
o Containment: Use absorbent paper to pick up all liquid spill material.[2][3][5]

o Decontamination: Solvent wash all contaminated surfaces with 60-70% ethanol, followed by
washing with a soap and water solution.[2][3][5]

» Waste Disposal: Seal your contaminated clothing and the absorbent paper in a vapor-tight
plastic bag for eventual disposal.[2][3][5]

o Area Safety: Do not reenter the contaminated area until a Safety Officer or other responsible
person has verified that the area has been properly cleaned.[2][3][5]

Issue: Unexpected Reaction or Decomposition
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1. What are the signs of decomposition?

When heated to decomposition, 1,6-Dimethylnaphthalene emits toxic fumes of carbon
monoxide and carbon dioxide.[3][4]

2. What should | do if | suspect a reaction with an incompatible material?

1,6-Dimethylnaphthalene can react with strong oxidizing agents.[2][3] If an unintended
reaction is suspected, evacuate the area and consult your institution's safety protocols for
chemical incidents.

Visual Workflow

The following diagram illustrates the logical workflow for handling a spill of 1,6-
Dimethylnaphthalene.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Dimethylnaphthalene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b047092#best-practices-for-handling-and-storage-of-
1-6-dimethylnaphthalene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://chemdad.com/index.php?c=article&id=10477
https://www.echemi.com/sds/16-dimethylnaphthalene-pid_Seven43646.html
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_1_8_Dimethylnaphthalene_D12.pdf
https://www.benchchem.com/product/b047092#best-practices-for-handling-and-storage-of-1-6-dimethylnaphthalene
https://www.benchchem.com/product/b047092#best-practices-for-handling-and-storage-of-1-6-dimethylnaphthalene
https://www.benchchem.com/product/b047092#best-practices-for-handling-and-storage-of-1-6-dimethylnaphthalene
https://www.benchchem.com/product/b047092#best-practices-for-handling-and-storage-of-1-6-dimethylnaphthalene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b047092?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047092?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

